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CAS No.: 438613-32-2

Cat. No.: B1334280

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(3,4-
Dimethylphenoxy)propanohydrazide, a niche chemical compound with potential applications

in medicinal chemistry and materials science. The document details its core molecular and

physical properties, including its structure, molecular weight, and formula. A plausible and

detailed synthetic pathway is proposed, grounded in established organic chemistry principles,

to facilitate its laboratory preparation. Furthermore, this guide explores the potential research

applications of this molecule, drawing insights from the known bioactivities of related hydrazide

and phenoxy-based structures. This document is intended to serve as a foundational resource

for scientists investigating this compound or similar chemical entities.
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2-(3,4-Dimethylphenoxy)propanohydrazide is an organic molecule characterized by a

central propanohydrazide scaffold linked to a 3,4-dimethylphenoxy group via an ether bond.

The presence of the hydrazide functional group (-CONHNH₂) and the substituted aromatic ring

are key determinants of its chemical reactivity and potential biological activity.

Molecular Structure
The definitive structure of the molecule consists of a 3,4-dimethylphenol moiety connected at

the oxygen to the second carbon of a propane chain. The propane chain terminates in a

hydrazide group.

Figure 1: 2D Chemical Structure of 2-(3,4-Dimethylphenoxy)propanohydrazide.

Physicochemical and Computed Data
A summary of the key identifiers and molecular properties for 2-(3,4-
Dimethylphenoxy)propanohydrazide is presented below. These values are critical for

experimental design, analytical characterization, and computational modeling.
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Property Value Source

CAS Number 438613-32-2 [1][2][3][4]

Molecular Formula C₁₁H₁₆N₂O₂ [1][2][3][4]

Molecular Weight 208.26 g/mol [1][2]

SMILES String
CC1=CC=C(OC(C(NN)=O)C)C

=C1C
[1]

Topological Polar Surface Area

(TPSA)
64.35 Å² [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 3 [1]

Rotatable Bonds 3 [1]

Proposed Synthesis and Experimental Protocol
While specific documented syntheses for this exact molecule are not prevalent in mainstream

literature, a logical and efficient synthetic route can be devised based on its structure. A two-

step process involving a Williamson ether synthesis followed by hydrazinolysis is the most

chemically sound approach.

Causality of Experimental Choices:

Step 1 (Williamson Ether Synthesis): This classic and reliable method is ideal for forming the

aryl ether bond. 3,4-Dimethylphenol is used as the nucleophile (after deprotonation) and an

ethyl 2-halopropanoate (e.g., ethyl 2-bromopropanoate) serves as the electrophile. The base

(e.g., K₂CO₃) is chosen for its moderate strength and ease of removal.

Step 2 (Hydrazinolysis): The conversion of the resulting ester to the desired hydrazide is

efficiently achieved by reaction with hydrazine hydrate. This is a standard and high-yielding

transformation for ester-to-hydrazide conversion.

Synthetic Workflow Diagram
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The proposed synthetic pathway is visualized below, outlining the transformation from starting

materials to the final product.

3,4-Dimethylphenol +
Ethyl 2-bromopropanoate

Williamson Ether Synthesis

K₂CO₃, Acetone
Reflux

Intermediate:
Ethyl 2-(3,4-dimethylphenoxy)propanoate

Hydrazinolysis

Hydrazine Hydrate (NH₂NH₂·H₂O)
Ethanol, Reflux

Final Product:
2-(3,4-Dimethylphenoxy)propanohydrazide
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Click to download full resolution via product page

A proposed two-step synthesis for 2-(3,4-Dimethylphenoxy)propanohydrazide.

Step-by-Step Experimental Protocol
Step 1: Synthesis of Ethyl 2-(3,4-dimethylphenoxy)propanoate

To a round-bottom flask equipped with a reflux condenser, add 3,4-dimethylphenol (1.0 eq),

anhydrous potassium carbonate (1.5 eq), and acetone.

Stir the suspension vigorously and add ethyl 2-bromopropanoate (1.1 eq) dropwise.

Heat the reaction mixture to reflux and maintain for 12-24 hours, monitoring the reaction

progress by Thin Layer Chromatography (TLC).

Upon completion, cool the mixture to room temperature and filter to remove the inorganic

salts.

Evaporate the solvent from the filtrate under reduced pressure.

Purify the crude product via column chromatography (silica gel, using a hexane/ethyl acetate

gradient) to yield the pure intermediate ester.

Step 2: Synthesis of 2-(3,4-Dimethylphenoxy)propanohydrazide

Dissolve the purified ethyl 2-(3,4-dimethylphenoxy)propanoate (1.0 eq) in ethanol in a round-

bottom flask.

Add hydrazine hydrate (3.0-5.0 eq) to the solution.

Heat the mixture to reflux for 4-8 hours. The formation of a precipitate may be observed.

Monitor the reaction by TLC until the starting ester is consumed.

Cool the reaction mixture in an ice bath to maximize precipitation of the product.

Collect the solid product by vacuum filtration, wash with cold ethanol, and dry under vacuum

to yield the final hydrazide compound.
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Potential Applications and Research Directions
The molecular architecture of 2-(3,4-Dimethylphenoxy)propanohydrazide suggests several

avenues for research, particularly in drug discovery and development. The hydrazide moiety is

a versatile functional group known to be a key pharmacophore in a wide range of biologically

active compounds.

Antimicrobial Agents: Benzohydrazide derivatives have been extensively studied and are

known to exhibit antimicrobial, antifungal, and antimycobacterial properties.[5] The

combination of the hydrazide core with the lipophilic dimethylphenoxy group could lead to

compounds with enhanced cell membrane penetration and novel antimicrobial activity.

Anticancer Research: The hydrazide and related hydrazone scaffolds are present in

numerous compounds evaluated as potential anticancer agents.[6][7][8] These molecules

can act through various mechanisms, including the inhibition of critical enzymes like EGFR

kinase or by inducing apoptosis.[7] Investigating the cytotoxicity of 2-(3,4-
Dimethylphenoxy)propanohydrazide against various cancer cell lines would be a logical

first step.

Enzyme Inhibition: Hydrazides are known inhibitors of various enzymes, including

monoamine oxidases (MAOs), which are targets for antidepressant drugs.[9] The specific

substitution pattern on the phenoxy ring could be tailored to achieve selective inhibition of

enzyme isoforms.

Conclusion
2-(3,4-Dimethylphenoxy)propanohydrazide is a well-defined chemical entity with a molecular

formula of C₁₁H₁₆N₂O₂ and a molecular weight of 208.26 g/mol .[1][2] Its structure, featuring a

hydrazide functional group and a substituted aromatic ring, makes it an interesting candidate

for further investigation in medicinal chemistry. The proposed two-step synthesis provides a

reliable and scalable method for its preparation, enabling researchers to access this compound

for biological screening and materials science applications. The established bioactivities of

related hydrazide derivatives suggest that this molecule warrants exploration for its potential

antimicrobial, anticancer, and enzyme-inhibitory properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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